Kasugamycin phosphate Kasugamycin phosphate
Brand Name: Vulcanchem
CAS No.: 101651-86-9
VCID: VC20796422
InChI: InChI=1S/C14H25N3O9.H3O4P/c1-3-5(17-12(16)13(23)24)2-4(15)14(25-3)26-11-9(21)7(19)6(18)8(20)10(11)22;1-5(2,3)4/h3-11,14,18-22H,2,15H2,1H3,(H2,16,17)(H,23,24);(H3,1,2,3,4)/t3-,4+,5+,6?,7+,8+,9-,10+,11?,14-;/m1./s1
SMILES: CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O
Molecular Formula: C14H28N3O13P
Molecular Weight: 477.36 g/mol

Kasugamycin phosphate

CAS No.: 101651-86-9

Cat. No.: VC20796422

Molecular Formula: C14H28N3O13P

Molecular Weight: 477.36 g/mol

* For research use only. Not for human or veterinary use.

Kasugamycin phosphate - 101651-86-9

Specification

CAS No. 101651-86-9
Molecular Formula C14H28N3O13P
Molecular Weight 477.36 g/mol
IUPAC Name 2-amino-2-[(2R,3S,5S,6R)-5-amino-2-methyl-6-[(2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyoxan-3-yl]iminoacetic acid;phosphoric acid
Standard InChI InChI=1S/C14H25N3O9.H3O4P/c1-3-5(17-12(16)13(23)24)2-4(15)14(25-3)26-11-9(21)7(19)6(18)8(20)10(11)22;1-5(2,3)4/h3-11,14,18-22H,2,15H2,1H3,(H2,16,17)(H,23,24);(H3,1,2,3,4)/t3-,4+,5+,6?,7+,8+,9-,10+,11?,14-;/m1./s1
Standard InChI Key RBXKKZZNSAFMKD-YZKQBBCCSA-N
Isomeric SMILES C[C@@H]1[C@H](C[C@@H]([C@H](O1)OC2[C@@H]([C@H](C([C@@H]([C@@H]2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O
SMILES CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O
Canonical SMILES CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O

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